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Property Description

CAS Number 518058-84-9 [1] [2] [3]

Molecular Formula C₁₆H₁₃FN₂O₂ [1] [2] [3]

Molecular Weight 284.29 g/mol (or 284.10 g/mol) [1] [2] [3]

Biological Target Src-protein tyrosine kinase (Src-PTK) [2] [3]

Reported IC₅₀ 40 μM (in isolated Src-PTK assay) [3]

Primary Research
Application

Prevention of noise-induced hearing loss (NIHL); reduction of cisplatin

ototoxicity [2]

In Vivo Experimental Overview

The following table summarizes key methodologies from referenced animal studies on noise-induced hearing

loss.

Aspect Protocol Details

Subject Chinchillas [1] [3]
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Aspect Protocol Details

Application
(Local)

30 µL of a 30 µM KX1-004 solution applied directly to the round window membrane
[3].

Application
(Systemic)

Subcutaneous injection at 50 mg/kg [2].

Noise Exposure 4-hour exposure to a 106 dB, 4 kHz octave band of continuous noise [3].

Key Findings Treated ears showed significantly less temporary and permanent threshold shift (up

to 40 dB less TTS, up to 25 dB less PTS) and reduced outer hair cell loss compared
to controls [1] [3].

Mechanism of Action & Experimental Workflow

Based on the search results, KX1-004 is a non-ATP competitive inhibitor of pp60c-src [3]. In the context

of noise-induced hearing loss, its protective effect is linked to the inhibition of Src-PTK activity, which is

involved in cellular stress responses that can lead to hair cell damage.

The diagram below illustrates the logical flow of a typical in vivo experiment investigating KX1-004 for

hearing protection.
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For your research and development work, here are the main points to consider:

Protection Evidence: Studies indicate KX1-004 can provide significant protection against both
temporary and permanent noise-induced hearing loss and hair cell loss in animal models [1] [3].

Synergistic Potential: One study suggested that a combination of KX1-004 with other protective
agents like L-NAC might be more effective than either treatment alone [2].

Solubility for Experiments: KX1-004 is highly soluble in DMSO (≥40 mg/mL) but has very low
solubility in water [2]. This is a critical factor for planning in vitro and in vivo formulations.

Information Gaps and Next Steps

Please note that the information available is primarily from commercial product catalogs summarizing

research. A comprehensive technical guide would require access to the full-text original research papers.

To further your investigation, I suggest:

Retrieving Original Papers: Use the provided CAS Number (518058-84-9) and details like
"Prevention of noise-induced hearing loss with Src-PTK inhibitors" (Harris et al., 2005) to locate the

primary scientific publications [3].
Consulting Specialized Databases: Search platforms like PubMed using the MeSH term "C580957"

and the chemical name to find related entries and more recent studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548109?utm_src=pdf-bulk
https://www.smolecule.com/products/s548109?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

